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Cat. No.: B179487 Get Quote

Introduction

The hydration of alkynes is a fundamental organic transformation that converts a carbon-

carbon triple bond into a carbonyl group. When catalyzed by mercuric sulfate (HgSO₄) in

aqueous acid, this reaction proceeds with Markovnikov regioselectivity, yielding ketones from

terminal and internal alkynes.[1][2][3] This protocol is particularly valuable for the synthesis of

methyl ketones from terminal alkynes, a common structural motif in natural products and

pharmaceutical compounds.[2][4][5] The reaction proceeds via an enol intermediate, which

rapidly tautomerizes to the more stable keto form.[1][2][3]

Principle of the Method

The HgSO₄-catalyzed hydration of alkynes follows Markovnikov's rule, where the hydroxyl

group adds to the more substituted carbon of the triple bond, and a hydrogen atom adds to the

less substituted carbon.[1][3][6] The reaction mechanism involves the formation of a cyclic

mercurinium ion intermediate, which prevents carbocation rearrangements that can occur in

simple acid-catalyzed hydrations.[4][7][8] Water then acts as a nucleophile, attacking the more

substituted carbon of this intermediate. Subsequent protonolysis of the carbon-mercury bond

and keto-enol tautomerization under acidic conditions yield the final ketone product.[1][4][5] For

terminal alkynes (RC≡CH), this method reliably produces methyl ketones (RC(O)CH₃).[2][4]

Unsymmetrical internal alkynes (RC≡CR') often yield a mixture of two isomeric ketones, which

can limit the synthetic utility in those cases.[2][4][7]
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Reaction Mechanism & Experimental Workflow
The following diagrams illustrate the key steps in the reaction mechanism and the general

laboratory workflow for this procedure.
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Step 1: Formation of Mercurinium Ion

Step 2: Nucleophilic Attack by Water Step 3: Deprotonation

Step 4: Protonolysis & Tautomerization
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Start: Reagent Preparation

Reaction Setup:
Combine alkyne, H₂O, H₂SO₄,

and catalytic HgSO₄

Reaction:
Heat mixture (e.g., 60-80°C)
with stirring for required time

Work-up: Quench Reaction
(e.g., add ice-water)

Extraction:
Extract organic product with

a suitable solvent (e.g., diethyl ether)

Washing:
Wash organic layer (e.g., with NaHCO₃,

brine)

Drying:
Dry organic layer over

anhydrous MgSO₄ or Na₂SO₄

Purification:
Remove solvent in vacuo,

purify via distillation or chromatography

End: Characterized Ketone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9.4 Hydration of Alkynes - Organic Chemistry | OpenStax [openstax.org]

2. chem.libretexts.org [chem.libretexts.org]

3. 9.4 Hydration of Alkynes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1
[ncstate.pressbooks.pub]

4. orgosolver.com [orgosolver.com]

5. chem.libretexts.org [chem.libretexts.org]

6. Khan Academy [khanacademy.org]

7. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]

8. Oxymercuration-Demercuration - Chemistry Steps [chemistrysteps.com]

To cite this document: BenchChem. [Application Notes: Markovnikov Hydration of Alkynes
with HgSO₄ Catalyst]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179487#protocol-for-markovnikov-hydration-of-
alkynes-with-hgso4-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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